Cas no 73568-42-0 (8-Chloro-2-hydroxyquinoline-3-carbaldehyde)

• Product Name: 8-Chloro-2-hydroxyquinoline-3-carbaldehyde
• CAS No: 73568-42-0
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• CID: 6783939
• PubChem ID: 12518644
• Update Time: 2025-05-20

8-Chloro-2-hydroxyquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2-hydroxyquinoline-3-carbaldehyde
• 8-Chloro-1,2-dihydro-2-oxo-3-quinolinecarboxaldehyde
• CS-0455375
• DTXSID601220598
• 73568-42-0
• 8-Chloro-2-hydroxyquinoline-3-carbaldehyde

• Inchi： 1S/C10H6ClNO2/c11-8-3-1-2-6-4-7(5-13)10(14)12-9(6)8/h1-5H,(H,12,14)
• InChI Key： QKXNZUDICDPMPF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C=C(C=O)C(NC=21)=O

Computed Properties

• Exact Mass: 207.0087061g/mol
• Monoisotopic Mass: 207.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 8-Chloro-2-hydroxyquinoline-3-carbaldehyde

Recent Advances in the Study of 8-Chloro-2-hydroxyquinoline-3-carbaldehyde (CAS: 73568-42-0)

8-Chloro-2-hydroxyquinoline-3-carbaldehyde (CAS: 73568-42-0) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly those targeting infectious diseases and cancer. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 8-Chloro-2-hydroxyquinoline-3-carbaldehyde is its role in the development of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways. These findings highlight its potential as a scaffold for designing novel antibiotics.

In addition to its antimicrobial properties, 8-Chloro-2-hydroxyquinoline-3-carbaldehyde has shown promise in anticancer research. A recent in vitro study revealed that certain derivatives of this compound induce apoptosis in cancer cells by modulating the expression of pro-apoptotic proteins such as Bax and caspase-3. Furthermore, molecular docking studies suggested that these derivatives selectively target the ATP-binding site of kinases involved in cancer cell proliferation, offering a potential mechanism for their cytotoxic effects. These insights could pave the way for the development of targeted cancer therapies.

The synthetic pathways for 8-Chloro-2-hydroxyquinoline-3-carbaldehyde have also been optimized in recent years. A 2022 publication in Organic Letters described a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improves the efficiency of production but also reduces the environmental impact compared to traditional methods. Such advancements are critical for scaling up the compound's production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 8-Chloro-2-hydroxyquinoline-3-carbaldehyde-based therapeutics. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through further research. However, the compound's structural flexibility and broad-spectrum activity make it a valuable candidate for future drug discovery efforts. Ongoing studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammation.

In conclusion, 8-Chloro-2-hydroxyquinoline-3-carbaldehyde (CAS: 73568-42-0) represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in antimicrobial and anticancer research. Continued exploration of its derivatives and mechanisms of action will likely yield innovative therapeutic agents. Researchers and industry professionals are encouraged to monitor advancements in this area, as they may have significant implications for addressing unmet medical needs.